Cas no 90562-36-0 (8-Chloro-1,2,3,4-tetrahydroquinoline)

8-Chloro-1,2,3,4-tetrahydroquinoline structure

90562-36-0 structure

Product Name:8-Chloro-1,2,3,4-tetrahydroquinoline

CAS No:90562-36-0

MF:C₉H₁₀ClN

MW:167.635401248932

MDL:MFCD09034968

CID:788608

PubChem ID:13219443

Update Time:2025-08-03

8-Chloro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

- Quinoline, 8-chloro-1,2,3,4-tetrahydro-
- 8-chloro-1,2,3,4-tetrahydroquinoline
- NLSDMOYGCYVCFC-UHFFFAOYSA-N
- NE55095
- CM10630
- 8-chloro-1,2,3,4-tetrahydro-quinoline
- Z839522572
- 8-Chloro-1,2,3,4-tetrahydroquinoline (ACI)
- AKOS000150840
- 90562-36-0
- SY183818
- EN300-55758
- CS-0131572
- F16849
- SCHEMBL5759503
- Z259727508
- AS-63938
- DTXSID101291712
- MFCD09034968
- 8-Chloro-1,2,3,4-tetrahydroquinoline
- MDL： MFCD09034968
- Inchi： 1S/C9H10ClN/c10-8-5-1-3-7-4-2-6-11-9(7)8/h1,3,5,11H,2,4,6H2
- InChI Key： NLSDMOYGCYVCFC-UHFFFAOYSA-N
- SMILES： ClC1C2NCCCC=2C=CC=1

Computed Properties

Exact Mass: 167.0501770g/mol
Monoisotopic Mass: 167.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12
XLogP3: 2.9

Experimental Properties

Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 282.4±29.0 ºC (760 Torr),
Flash Point: 124.6±24.3 ºC,
Solubility: Very slightly soluble (0.7 g/l) (25 º C),

8-Chloro-1,2,3,4-tetrahydroquinoline Pricemore >>

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Chemenu	CM144060-1g	8-chloro-1,2,3,4-tetrahydroquinoline	90562-36-0	95%	1g	$411	2021-08-05
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8-Chloro-1,2,3,4-tetrahydroquinoline Production Method

Production Method 1

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Cobalt (carbon supported) Solvents: Methanol , Water ; 6 h, 20 bar, 120 °C

Reference

: Unsymmetrically N, S-coordinated single-atom cobalt with electron redistribution for catalytic hydrogenation of quinolines

Tang, Feiying; Zhang, Guangji; Wang, Liqiang; Huang, Jianhan; Liu, You-Nian, Journal of Catalysis, 2022, 414, 101-108

Production Method 2

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Ceria , Platinum Solvents: Toluene ; 5 min, 2 MPa, 60 °C

Reference

: Strong electronic metal-support interaction of Pt/CeO2 enables efficient and selective hydrogenation of quinolines at room temperature

Zhang, Sai; Xia, Zhaoming; Ni, Ting; Zhang, Zhiyun; Ma, Yuanyuan; et al, Journal of Catalysis, 2018, 359, 101-111

Production Method 3

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Cobalt (Co/Co3O4 silica-supported core-shell nanoparticle) Solvents: Isopropanol , Water ; 24 h, 10 bar, 70 °C

Reference

: A General Catalyst Based on Cobalt Core-Shell Nanoparticles for the Hydrogenation of N-Heteroarenes Including Pyridines

Murugesan, Kathiravan; Chandrashekhar, Vishwas G.; Kreyenschulte, Carsten; Beller, Matthias ; Jagadeesh, Rajenahally V., Angewandte Chemie, 2020, 59(40), 17408-17412

Production Method 4

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Pinacolborane Catalysts: Iodine Solvents: Dichloromethane ; 24 - 72 h, rt
1.2 Solvents: Dichloromethane , Water ; rt

Reference

: Iodine catalyzed reduction of quinolines under mild reaction conditions

Yang, Chun-Hua; Chen, Xixi; Li, Huimin; Wei, Wenbo; Yang, Zhantao; et al, Chemical Communications (Cambridge, 2018, 54(62), 8622-8625

Production Method 5

611-33-6

90562-36-0

Reaction Conditions

1.1 Catalysts: Borate(1-), tetrafluoro-, cobalt(2+) (2:1) , Tris[2-(diphenylphosphino)phenyl]phosphine Solvents: Isopropanol ; 10 min, 80 °C; 80 °C → rt
1.2 Reagents: Formic acid ; 20 h, 80 °C

Reference

: Cobalt-catalysed transfer hydrogenation of quinolines and related heterocycles using formic acid under mild conditions

Cabrero-Antonino, Jose R.; Adam, Rosa; Junge, Kathrin; Jackstell, Ralf; Beller, Matthias, Catalysis Science & Technology, 2017, 7(10), 1981-1985

Production Method 6

611-33-6

90562-36-0

Reaction Conditions

1.1 Catalysts: 1,4-Benzenedicarboxylic acid, 2-amino-, nickel(2+) salt (1:1) Solvents: Ethanol , Water ; 2 h, rt → 60 °C

Reference

: Nano-Ni-MOFs: High Active Catalysts on the Cascade Hydrogenation of Quinolines

Yun, Ruirui ; Ma, Zi-Wei; Hu, Yang; Zhan, Feiyang; Qiu, Chuang; et al, Catalysis Letters, 2021, 151(8), 2445-2451

Production Method 7

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Hexakis[μ-[2-amino-1,4-benzenedicarboxylato(2-)-κO1:κO′1]]tetra-μ3-hydroxytetra-… (with ruthenium) Solvents: Tetrahydrofuran ; 4 h, 3.5 MPa, 373 K

Reference

: Uncoordinated Amine Groups of Metal-Organic Frameworks to Anchor Single Ru Sites as Chemoselective Catalysts toward the Hydrogenation of Quinoline

Wang, Xin; Chen, Wenxing; Zhang, Lei; Yao, Tao ; Liu, Wei; et al, Journal of the American Chemical Society, 2017, 139(28), 9419-9422

Production Method 8

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Iridium oxide (IrO2) Solvents: Methanol ; 24 h, 60 atm, 60 °C

Reference

: "Naked" Iridium(IV) Oxide Nanoparticles as Expedient and Robust Catalysts for Hydrogenation of Nitrogen Heterocycles: Remarkable Vicinal Substitution Effect and Recyclability

Ji, Yi-Gang; Wei, Kai; Liu, Teng; Wu, Lei; Zhang, Wei-Hua, Advanced Synthesis & Catalysis, 2017, 359(6), 933-940

Production Method 9

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 0 °C; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; basified, cooled
1.3 Reagents: Pinacolborane Catalysts: Iodine Solvents: Dichloromethane ; overnight, rt
1.4 Solvents: Water ; rt

Reference

: Selective C-H Olefination of Indolines (C5) and Tetrahydroquinolines (C6) by Pd/S,O-Ligand Catalysis

Jia, Wen-Liang; Westerveld, Nick; Wong, Kit Ming; Morsch, Thomas; Hakkennes, Matthijs; et al, Organic Letters, 2019, 21(23), 9339-9342

Production Method 10

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Borate(1-), tetrafluoro-, cobalt(2+) (2:1) , Tris[2-(diphenylphosphino)phenyl]phosphine Solvents: Tetrahydrofuran ; 15 h, 10 bar, 80 °C

Reference

: A General and Highly Selective Cobalt-Catalyzed Hydrogenation of N-Heteroarenes under Mild Reaction Conditions

Adam, Rosa; Cabrero-Antonino, Jose R.; Spannenberg, Anke; Junge, Kathrin; Jackstell, Ralf; et al, Angewandte Chemie, 2017, 56(12), 3216-3220

Production Method 11

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Formic acid Catalysts: Iridium(2+), aqua([2,2′-bipyridine]-4,4′-diol-κN1,κN1′)[(1,2,3,4,5-η)-1,2,3,4,5-… ; 5 h, 50 °C

Reference

: Utilization of renewable formic acid from lignocellulosic biomass for the selective hydrogenation and/or N-methylation

Zhou, Chao-Zheng; Zhao, Yu-Rou; Tan, Fang-Fang; Guo, Yan-Jun; Li, Yang, ChemCatChem, 2021, 13(22), 4724-4728

Production Method 12

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Diboronic acid Solvents: Water ; 30 min, 80 °C

Reference

: Metal-Free Hydrogen Atom Transfer from Water: Expeditious Hydrogenation of N-Heterocycles Mediated by Diboronic Acid

Xia, Yun-Tao; Sun, Xiao-Tao; Zhang, Ling; Luo, Kai; Wu, Lei, Chemistry - A European Journal, 2016, 22(48), 17151-17155

Production Method 13

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Hydrogen , Zinc Catalysts: Cobalt diacetate Solvents: Water ; 15 h, 30 bar, 90 °C

Reference

: Heterogeneous Hydrogenation of Quinoline Derivatives Effected by a Granular Cobalt Catalyst

Timelthaler, Daniel; Topf, Christoph, Synthesis, 2022, 54(3), 629-642

Production Method 14

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Phenylsilane Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium Solvents: Methanol ; 48 h, 45 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Hydrosilanes as hydrogen source: iridium-catalyzed hydrogenation of N-heteroarenes

Zhang, Miaomiao; Han, Bo; Ma, Haojie; Zhao, Liang; Wang, Jijiang; et al, Youji Huaxue, 2022, 42(4), 1170-1178

Production Method 15

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Isopropanol , Potassium tert-butoxide Catalysts: (OC-6-42)-Bromodicarbonyl[N,N′-[(6-methyl-1,3,5-triazine-2,4-diyl-κN3)diimino]bi… Solvents: Tetrahydrofuran ; 16 h, 120 °C

Reference

: Transfer hydrogenation of N-heteroarenes with 2-propanol and ethanol enabled by manganese catalysis

Gong, Yingjie; He, Jingxi; Wen, Xiaoting; Xi, Hui; Wei, Zhihong; et al, Organic Chemistry Frontiers, 2021, 8(24), 6901-6908

Production Method 16

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Aluminum chloride , Tricarbonylchloro(η5-2,4-cyclopentadien-1-yl)tungsten Solvents: Isopropanol ; 14 h, 50 bar, 120 °C

Reference

: Homogeneous pressure hydrogenation of quinolines effected by a bench-stable tungsten-based pre-catalyst

Vielhaber, Thomas; Heizinger, Christian; Topf, Christoph, Journal of Catalysis, 2021, 404, 451-461

Production Method 17

88106-85-8

90562-36-0

Reaction Conditions

Reference

: Solution and flash vacuum pyrolyses of 3-arylpropanesulfonyl and 2-(aryloxy)ethanesulfonyl azides. Synthesis of 7- and 8-membered sultams

Abramovitch, Rudolph A.; Kress, Albert O.; McManus, Samuel P.; Smith, Maurice R., Journal of Organic Chemistry, 1984, 49(17), 3114-21

Production Method 18

611-33-6

90562-36-0

Reaction Conditions

1.1 Reagents: Ammonia borane Catalysts: Palladium(2+), bis[2,6-bis[3-butyl-2,3-dihydro-2-(thioxo-κS)-1H-imidazol-1-yl]ph… Solvents: Toluene ; 3 h, 100 °C

Reference

: NHC-Palladium(II) Mononuclear and Binuclear Complexes Containing Phenylene-Bridged Bis(thione) Ligands: Synthesis, Characterization, and Catalytic Activities

Jia, Wei-Guo ; Gao, Li-Li; Wang, Zhi-Bao; Wang, Jing-Jing; Sheng, En-Hong; et al, Organometallics, 2020, 39(10), 1790-1798